molecular formula C20H22N2O2 B5698020 N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide

N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide

Cat. No. B5698020
M. Wt: 322.4 g/mol
InChI Key: NXEQBFGTPQALHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide is not fully understood. However, it has been suggested that it exerts its anti-inflammatory and analgesic activities by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It may also act by blocking the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) that are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide has been shown to exhibit potent anti-inflammatory and analgesic activities in various animal models. It has also been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, it has been shown to decrease the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes that are involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide is its potent anti-inflammatory and analgesic activities. This makes it a promising candidate for the development of new drugs for the treatment of various inflammatory diseases. However, there are also some limitations to its use in lab experiments. One of the major limitations is its low solubility in water, which can make it difficult to administer in animal models. It can also be difficult to obtain in large quantities, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide. One of the major directions is the development of new drugs based on its structure. It has been shown to exhibit potent anti-inflammatory and analgesic activities, making it a promising candidate for the treatment of various inflammatory diseases. Another direction is the investigation of its mechanism of action. The exact mechanism by which it exerts its anti-inflammatory and analgesic activities is not fully understood, and further research is needed to elucidate this mechanism. Finally, the development of new synthesis methods for N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide may also be a future direction, as this can help to overcome some of the limitations associated with its use in lab experiments.
Conclusion:
In conclusion, N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide is a chemical compound that has gained significant attention in the field of scientific research. It has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its potent anti-inflammatory and analgesic activities make it a promising candidate for the development of new drugs for the treatment of various inflammatory diseases. Further research is needed to elucidate its mechanism of action and to develop new synthesis methods for this compound.

Synthesis Methods

The synthesis of N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide is a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 2-amino-4,6-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-5,7-dimethyl-1,3-benzoxazole to form the corresponding amide. The amide is then reacted with 2-methyl-5-nitrophenylbutyrate to form the final product, N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide.

Scientific Research Applications

N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide has potential applications in various fields of scientific research. One of the most significant applications is in medicinal chemistry, where it can be used as a lead compound for the development of new drugs. It has been shown to exhibit potent anti-inflammatory and analgesic activities, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis and multiple sclerosis.

properties

IUPAC Name

N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N2O2/c1-5-6-18(23)21-16-11-15(8-7-13(16)3)20-22-17-10-12(2)9-14(4)19(17)24-20/h7-11H,5-6H2,1-4H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NXEQBFGTPQALHT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(=O)NC1=C(C=CC(=C1)C2=NC3=CC(=CC(=C3O2)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[5-(5,7-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]butanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.